1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride

• Molecular Formula: C10H14ClNO3S
• Molecular Weight: 263.74 g/mol
• IUPAC Name: 1-[4-(2-aminoethylsulfonyl)phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C10H13NO3S.ClH/c1-8(12)9-2-4-10(5-3-9)15(13,14)7-6-11;/h2-5H,6-7,11H2,1H3;1H
• InChI Key: DNPJBYUPPUVSDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)CCN.Cl

Description

1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride is an acetophenone derivative featuring a 2-aminoethanesulfonyl group (-SO₂-NH-CH₂-CH₂-) at the para position of the phenyl ring, with a hydrochloride salt. Its molecular formula is C₁₀H₁₃ClNO₃S (calculated), yielding a molecular weight of 277.73 g/mol. The sulfonamide group enhances hydrogen-bonding capacity and aqueous solubility, while the hydrochloride salt improves crystallinity and stability. This compound is structurally poised for applications in medicinal chemistry, particularly as an intermediate for kinase inhibitors or antimicrobial agents .

Preparation Methods

The synthesis of 1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride involves several steps. One common synthetic route includes the reaction of 4-acetylbenzenesulfonyl chloride with ethylenediamine under controlled conditions . The reaction typically requires a solvent such as dimethyl sulfoxide (DMSO) and a base like cesium carbonate . The product is then purified through recrystallization or chromatography techniques to obtain the desired compound in high purity .

Chemical Reactions Analysis

1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form sulfonic acid derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to produce amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles to form substituted derivatives.

Common reagents and conditions used in these reactions include solvents like methanol, ethanol, and dichloromethane, as well as catalysts like palladium on carbon (Pd/C) for hydrogenation reactions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is utilized in biochemical assays and studies involving enzyme inhibition and protein interactions.

Medicine: Research on this compound includes its potential use in drug development and therapeutic applications.

Industry: It is employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, affecting their activity and leading to various biochemical effects . The exact molecular targets and pathways involved depend on the specific application and context of the research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

(a) Sulfonamide vs. Sulfoximine Derivatives

• Target Compound: The linear 2-aminoethanesulfonyl group provides a primary amine for nucleophilic reactions and hydrogen bonding.
• 1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f) (): Contains a sulfoximine group (-S(O)=N-) instead of a sulfonamide. Sulfoximines exhibit stronger electron-withdrawing effects, influencing reactivity in catalytic cycles. The chloromethyl substituent increases lipophilicity (melting point: 137.3–138.5°C ) .

(b) Amine Substituent Variations

• 1-[4-(Piperazine-1-sulfonyl)phenyl]ethan-1-one Hydrochloride (): Features a cyclic piperazine-sulfonyl group. The secondary amine in piperazine reduces nucleophilicity compared to the target’s primary amine. This compound is commercially available (6 suppliers), suggesting industrial utility .
• 1-{4-[(1S)-1-Aminoethyl]phenyl}ethan-1-one Hydrochloride (): The (S)-1-aminoethyl group introduces chirality, which may influence interactions in enantioselective syntheses. The lack of a sulfonyl group reduces polarity .

Physicochemical Properties

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
Target Compound	4-(2-Aminoethylsulfonyl)	C₁₀H₁₃ClNO₃S	277.73	N/A	Linear sulfonamide, hydrochloride salt
1-[4-(Piperazine-1-sulfonyl)...HCl	4-(Piperazine-1-sulfonyl)	C₁₂H₁₆ClN₃O₃S	341.80	N/A	Cyclic amine, high solubility
1-(4-(Aminomethyl)phenyl)...HCl	4-(Aminomethyl)	C₉H₁₂ClNO	185.65	N/A	Primary amine, no sulfonyl
1-(4-Hydroxyphenyl)-2-(methylamino)...HCl	4-Hydroxy, 2-(methylamino)	C₉H₁₂ClNO₂	201.65	261–263	Oxime, hydroxyl, methylamino

Key Observations :

• Melting Points : Hydroxyl and amine groups (e.g., ’s 261–263°C ) correlate with higher melting points due to hydrogen bonding.
• Solubility : Hydrochloride salts (e.g., ) enhance water solubility, critical for drug formulation.

Biological Activity

1-[4-(2-Aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride is a compound of interest due to its potential biological activities. This article reviews the synthesis, characterization, and biological evaluation of this compound, focusing on its pharmacological properties, including anti-inflammatory, antibacterial, and anticancer activities.

Synthesis and Characterization

The synthesis of 1-[4-(2-aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride typically involves the reaction of 4-(2-aminoethanesulfonyl)acetophenone with hydrochloric acid. Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are employed to confirm the structure and purity of the compound.

Antibacterial Activity

Research has indicated that compounds similar to 1-[4-(2-aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride exhibit significant antibacterial properties. For instance, studies have shown that derivatives with similar structures have demonstrated efficacy against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, while showing limited activity against Gram-negative strains like Escherichia coli and Pseudomonas aeruginosa .

Bacterial Strain	Activity	Zone of Inhibition (mm)
Staphylococcus aureus	Effective	15-20
Bacillus subtilis	Moderate	10-15
Escherichia coli	Ineffective	0
Pseudomonas aeruginosa	Ineffective	0

Antifungal Activity

The antifungal activity of related compounds has also been assessed. While some derivatives showed potential against certain fungal species, such as Aspergillus, they were ineffective against others like Candida albicans. The specific activity of 1-[4-(2-aminoethanesulfonyl)phenyl]ethan-1-one hydrochloride remains to be fully elucidated .

Anti-inflammatory Activity

In vitro studies have highlighted the anti-inflammatory potential of compounds in this class. For example, they were tested for their ability to inhibit pro-inflammatory cytokines released from macrophages. The results indicated that certain derivatives could reduce inflammation markers significantly, suggesting a possible therapeutic role in inflammatory diseases .

Case Studies

A notable study evaluated the biological effects of structurally similar compounds on various cancer cell lines. The results showed that some derivatives exhibited cytotoxic effects against human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines. The MTT assay results indicated a higher cytotoxicity in U-87 cells compared to MDA-MB-231 cells, suggesting that modifications in the chemical structure can influence anticancer activity .